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PF-AKT400 Basic Properties and Solubility

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: PF-AKT400
Cat. No.: S548344

The table below summarizes the fundamental characteristics of PF-AKT400 for your research reference [1]

[2].

Property Specification

Bioactivity Description Broadly selective, potent, ATP-competitive Akt inhibitor [1] [2]
Molecular Weight 400.43 g/mol [1] [2]

Molecular Formula C20H22F2N60 [1] [2]

CAS No. 1004990-28-6 [1] [2]

Purity > 98% [1] [2]

Physical Form Solid (White) [2]

Solubility in DMSO 90 - 100 mg/mL (approx. 224.76 - 249.73 mM) [1] [2]

Stock Solution Preparation and Dilution

For in vitro applications, PF-AKT400 is typically prepared as a concentrated stock solution in DMSO,

which is then diluted into aqueous buffers for experiments.
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Parameter Instructions & Notes
Recommended Solvent DMSO [1].
Stock Solution Concentration A common concentration is 10 mM [1].

| Preparation Method | 1. Allow compound to warm to room temperature before opening. 2. Weigh out the
desired mass of PF-AKT400. 3. Add the appropriate volume of pure, anhydrous DMSO to achieve the target
concentration (e.g., 4.00 mg of powder in 1.0 mL. DMSO makes a 10 mM solution). 4. Sonication is
recommended to ensure complete dissolution and clarity of the solution [1]. | | Storage | Aliquoting is

recommended to avoid repeated freeze-thaw cycles.

e Short-term (days): 4°C or on ice.

e Long-term (1-3 years): Store at -20°C or preferably -80°C [1]. | | In Vivo Formulation Example | A
published formulation for animal studies is 10% DMSO + 40% PEG300 + 5% Tween 80 + 45%
Saline. Prepare by adding solvents sequentially and using sonication if necessary [1]. |

Mechanism of Action and Signaling Pathway

PF-AKT400 functions as an ATP-competitive inhibitor of Akt, meaning it binds to the ATP pocket of the
kinase, directly blocking its catalytic activity [1]. To understand its cellular impact, it's crucial to see the
pathway it affects. The diagram below illustrates the PI3K/Akt signaling pathway, which regulates cell

survival, growth, and proliferation [3] [4].

© 2026 Smolecule. All rights reserved. 2/6 Tech Support


https://www.targetmol.com/compound/pf-akt400
https://www.targetmol.com/compound/pf-akt400
https://www.smolecule.com/products/s548344?utm_src=pdf-body
https://www.targetmol.com/compound/pf-akt400
https://www.targetmol.com/compound/pf-akt400
https://www.targetmol.com/compound/pf-akt400
https://www.smolecule.com/products/s548344?utm_src=pdf-body
https://www.targetmol.com/compound/pf-akt400
https://www.cellsignal.com/pathways/pathways-akt-signaling?srsltid=AfmBOoow-y47SItMDuzA0twb6PuQ1YoS5nBa9Mkc-_Sy7nh9nj6PJeEC
https://www.creative-diagnostics.com/PI3K-AKT-Signaling-Pathway.htm
https://www.smolecule.com/products/s548344?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Root Cause Analysis & Performance Maximization

Specifications & Pricing

Phosphorylates

PTEN

(Pathway Inhibitor)

/

/
/ Dephosphorylates
Phosphorylates/ // 0 PIP2

K

Phosphorylates T308

Akt (Inactive) PF-AKT400

(ATP-competitive Inhibitor)

/
/
mTORC2 phosphorylates S473 ,/ Blocks
7/

Akt (Active)
(p-T308, p-S473)

Activates | Inhibits Inhibits

mTORC1 FoxO Transcription

© 2026 Smolecule. All rights reserved. 3/6

Tech Support


https://www.smolecule.com/products/s548344?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

(Cell Growth) Factors (Survival) (Metabolism)

Click to download full resolution via product page

Key Pathway Notes:

e Activation: The pathway is initiated when growth factors (like IGF or Insulin) bind to their receptors,
leading to the activation of PI3K. PI3K converts PIP2 to PIP3 at the membrane, which recruits and
activates Akt via phosphorylation by PDK1 and mTORC2 [3] [4].

¢ Inhibition: PF-AKT400 directly targets and inhibits the active, phosphorylated form of Akt, thereby
blocking all its downstream signals that promote cell survival and growth [1]. The tumor suppressor
PTEN negatively regulates this pathway by dephosphorylating PIP3 back to PIP2 [3] [4].

¢ Biological Outcomes: Active Akt drives crucial cellular processes by regulating substrates like
MTORC1 (protein synthesis and cell growth), FoxO transcription factors (cell survival), and GSK3[
(metabolism) [3] [4].

Experimental Troubleshooting Guide

Here are answers to common questions researchers might encounter.

Q1: My stock solution precipitates when I dilute it into my cell culture medium. What should I do? A:

Precipitation is a common issue when diluting DMSO stock solutions into aqueous buffers.

e Ensure final DMSO concentration is low: Keep the final DMSO concentration in your cell culture
medium below 0.1-0.5% to minimize toxicity and precipitation.

e Use a sequential dilution method: First, create a small intermediate dilution of your stock solution in
a compatible solvent like PBS or plain medium, then add this intermediate dilution to the main
experimental vessel while vortexing or pipetting gently to mix.

e Confirm solubility of intermediate dilutions: The provided in vivo formulation (using PEG300 and
Tween 80) suggests that these agents can help maintain solubility in aqueous environments [1].

Q2: I am not observing the expected inhibitory effect in my cell-based assay. What could be wrong? A:

Several factors can influence the potency of PF-AKT400.

¢ Verify your dosing: Double-check your dilution calculations to ensure the final concentration
reaching your cells is correct. Remember that PF-AKT400 has an ICso of 0.5 nM for PKBa (Aktl), so
effective concentrations are typically in the low nanomolar range [1].

e Check pathway activity: Confirm that the PI3K/Akt pathway is actively signaling in your cell model
under your experimental conditions (e.g., with serum or growth factors present). You can use
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phospho-specific antibodies (e.g., against p-Akt Ser473) to monitor pathway activation and inhibition
by western blot.

e Consider cellular context: The dynamics of Akt signaling can vary significantly depending on the
cell type and the specific growth factor stimulus [5]. For instance, insulin often induces sustained Akt
activity, while EGF promotes a more transient response [5].

Q3: How should I handle and store PF-AKT400 to ensure its stability? A: Proper handling is critical for

maintaining inhibitor integrity.

e Storage of powder: Store the lyophilized powder at -20°C.

¢ Storage of stock solution: Aliquot the DMSO stock solution and store it at -80°C for long-term
stability (1-3 years). Avoid repeated freeze-thaw cycles by using single-use aliquots [1].

¢ Stability in solution: While the stock in DMSO is stable when frozen, the compound's stability in
agueous solutions (like culture media) is limited. Prepare fresh working solutions for each experiment
and add them to your assays promptly.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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